Cas no 1173026-61-3 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 1173026-61-3
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 6322982
• PubChem ID: 44045240
• Update Time: 2025-07-15

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide
• N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)acetamide
• VU0628338-1
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-2-(4-methoxyphenyl)acetamide
• AKOS017128599
• F5007-0103
• 1173026-61-3

• Inchi： 1S/C17H21N3O4S/c1-12-9-16(20(19-12)14-7-8-25(22,23)11-14)18-17(21)10-13-3-5-15(24-2)6-4-13/h3-6,9,14H,7-8,10-11H2,1-2H3,(H,18,21)
• InChI Key： SUHUXNHNBYMJNY-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C)=N1)NC(CC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.7Ų

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide

Comprehensive Analysis of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide (CAS 1173026-61-3)

In the realm of pharmaceutical and biochemical research, N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide (CAS 1173026-61-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The compound's intricate name reflects its complex sulfone and pyrazole moieties, which are often associated with bioactive properties. Researchers are particularly intrigued by its acetamide linkage, a common pharmacophore in medicinal chemistry.

The CAS 1173026-61-3 compound is frequently discussed in the context of small molecule inhibitors and targeted therapies, aligning with current trends in precision medicine. With the rise of AI-driven drug discovery, this molecule has been the subject of computational studies aiming to predict its binding affinities and pharmacokinetic properties. Its 4-methoxyphenyl group, for instance, is a structural element often explored for optimizing drug-likeness and bioavailability. These aspects make it a relevant topic in forums and publications focused on structure-activity relationships (SAR).

From a synthetic chemistry perspective, the preparation of N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide involves multi-step organic transformations. Key steps include the formation of the thiolane sulfone core and subsequent coupling with the pyrazole-acetamide fragment. Such synthetic routes are often optimized for yield and purity, given the compound's potential as a lead compound in therapeutic development. Recent patents and journal articles highlight its relevance in kinase inhibition, a hot topic in oncology and inflammatory disease research.

The compound's physicochemical properties, such as its logP and solubility, are critical for its evaluation in preclinical studies. These parameters are frequently searched by chemists and pharmacologists aiming to understand its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Additionally, its stability under physiological conditions is a common query among researchers, as it impacts the compound's viability in further development stages. The integration of machine learning models to predict such properties has further amplified interest in this molecule.

In the broader context of drug repurposing, CAS 1173026-61-3 has been explored for alternative therapeutic indications beyond its initial scope. This aligns with the growing demand for cost-effective and time-efficient drug development strategies. The compound's molecular docking potential with various biological targets has been a subject of virtual screening campaigns, often leveraging cryo-EM and X-ray crystallography data. Such interdisciplinary approaches resonate with the current emphasis on translational research.

As the scientific community continues to investigate N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-2-(4-methoxyphenyl)acetamide, its role in addressing unmet medical needs remains a compelling narrative. The compound's versatility and the ongoing advancements in cheminformatics tools ensure its place in future research endeavors. Whether as a probe molecule or a potential therapeutic agent, its journey exemplifies the convergence of chemistry, biology, and technology in modern science.